Cas no 114717-05-4 (L-Proline,3-hydroxy-5-methyl-, (2a,3a,5a)- (9CI))

• Product name: L-Proline,3-hydroxy-5-methyl-, (2a,3a,5a)- (9CI)
• CAS No: 114717-05-4
• MF: C₆H₁₁NO₃
• MW: 145.15644
• CID: 130432
• PubChem ID: 13891970

L-Proline,3-hydroxy-5-methyl-, (2a,3a,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline,3-hydroxy-5-methyl-, (2a,3a,5a)- (9CI)
• L-Proline, 3-hydroxy-5-methyl-, (2alpha,3alpha,5alpha)- (9CI)
• AKOS006355704
• (2S,3R,5S)-3-Hydroxy-5-methylpyrrolidine-2-carboxylic acid
• 114717-05-4
• (2S,3R,5S)-3-Hydroxy-5-methylpyrrolidine-2-carboxylicacid

• Inchi： InChI=1S/C6H11NO3/c1-3-2-4(8)5(7-3)6(9)10/h3-5,7-8H,2H2,1H3,(H,9,10)/t3-,4+,5-/m0/s1
• InChI Key： RVIGBNHLNBRMFX-LMVFSUKVSA-N
• SMILES： OC([C@H]1N[C@@H](C)C[C@H]1O)=O

Computed Properties

• Exact Mass: 145.07393
• Monoisotopic Mass: 145.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2
• XLogP3: -2.4

Experimental Properties

• PSA: 69.56